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Compound of Interest

Compound Name: Ulipristal acetate-d6

Cat. No.: B1460621 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

potent compounds like Ulipristal acetate-d6 is paramount. This document provides immediate,

essential safety and logistical information, including operational and disposal plans, to foster a

secure laboratory environment.

Hazard Identification and Classification
Ulipristal acetate-d6 is classified as a hazardous substance. According to its Safety Data

Sheet (SDS), it is harmful if swallowed, in contact with skin, or if inhaled.[1] It is also known to

cause skin and serious eye irritation and may cause respiratory irritation.[1] Of significant

concern is its classification for reproductive toxicity, as it may damage fertility or the unborn

child and may cause harm to breast-fed children.[1]
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Hazard Classification GHS Code Description

Acute Toxicity (Oral, Dermal,

Inhalation)
H302+H312+H332

Harmful if swallowed, in

contact with skin or if inhaled.

[1]

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319
Causes serious eye irritation.

[1]

Reproductive Toxicity H360-H362

May damage fertility or the

unborn child. May cause harm

to breast-fed children.[1]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling Ulipristal acetate-d6 to minimize

exposure. The following PPE is recommended:

Respiratory Protection: For unpacking or handling powders where dust may be generated, a

NIOSH-approved respirator is necessary.[2][3] Surgical masks do not offer adequate

protection.[2] In cases of highly potent compounds, a powered air-purifying respirator (PAPR)

may be required.[4][5]

Eye and Face Protection: Safety goggles with side-shields are required to protect against

splashes and dust.[6][7] A face shield can offer additional protection.[2]

Hand Protection: Compatible, chemical-resistant gloves must be worn.[3][6] Given the

compound's potency, double gloving is a recommended practice.[5]

Body Protection: A long-sleeved, seamless, and disposable gown that closes in the back is

mandatory.[2] For handling highly potent APIs, specialized protective coveralls made from

materials like Tyvek® are recommended.[8]

Foot Protection: Shoe covers should be worn over footwear.[2]
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Safe Handling and Operational Workflow
Adherence to a strict operational workflow is essential to ensure safety. This includes

preparation, handling, and post-handling procedures.
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Safe Handling Workflow for Ulipristal Acetate-d6
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Step-by-Step Handling Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before use.[9]

Ensure a designated handling area, such as a chemical fume hood or a glove box, is

clean and operational. For potent compounds, containment solutions like flexible glove

bags can significantly lower exposure risk.[4]

Don all required personal protective equipment as outlined above.

Handling:

Handle the compound in a well-ventilated area, preferably within a containment system to

minimize dust and aerosol formation.[6]

Avoid direct contact with the skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in the handling area.[6]

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

compound. Alcohol can be used for scrubbing surfaces.[6]

Carefully doff PPE to avoid cross-contamination.

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Spill Management and Disposal
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Spill Cleanup Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.[6]
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Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the spill. For powder spills, cover with a plastic sheet to

minimize dust.[10]

Clean:

Wear appropriate PPE, including respiratory protection.[9]

For small spills, carefully sweep up or vacuum the material into a suitable container for

disposal.[9] Avoid generating dust.

For liquid spills, absorb with an inert material (e.g., diatomite, universal binders) and place

in a sealed container.[6]

Decontaminate: Thoroughly clean the spill area to remove any residual contamination.[9]

Waste Disposal Plan:

All waste materials, including contaminated PPE, cleaning materials, and the compound

itself, must be disposed of as hazardous waste.[1]

Place all waste in clearly labeled, sealed containers.

Dispose of the waste in accordance with local, regional, and national regulations.[7][9] Do

not allow the substance to enter sewers or surface water.[1]

First Aid Measures
In case of exposure, immediate medical attention is necessary.

Ingestion: If swallowed, call a doctor immediately.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[6]

Skin Contact: Immediately wash the affected area with soap and water and rinse thoroughly.

[1] Remove contaminated clothing.
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Eye Contact: Rinse opened eyes for several minutes under running water. If symptoms

persist, consult a doctor.[1]

By adhering to these safety protocols and operational plans, researchers can minimize the

risks associated with handling the potent compound Ulipristal acetate-d6, ensuring a safe and

productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1460621?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

